Cas no 2648993-77-3 (2-chloro-3-(1-isocyanatoethyl)quinoline)

• Product Name: 2-chloro-3-(1-isocyanatoethyl)quinoline
• CAS No: 2648993-77-3
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 6207294
• PubChem ID: 165707135
• Update Time: 2025-06-28

2-chloro-3-(1-isocyanatoethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(1-isocyanatoethyl)quinoline
• 2648993-77-3
• EN300-1993552

• Inchi： 1S/C12H9ClN2O/c1-8(14-7-16)10-6-9-4-2-3-5-11(9)15-12(10)13/h2-6,8H,1H3
• InChI Key： LXQQUMYGMGZKBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(C)N=C=O

Computed Properties

• Exact Mass: 232.0403406g/mol
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-chloro-3-(1-isocyanatoethyl)quinoline

2-Chloro-3-(1-isocyanatoethyl)quinoline

The compound 2-chloro-3-(1-isocyanatoethyl)quinoline (CAS No. 2648993-77-3) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the quinoline family, which is known for its structural versatility and wide-ranging biological activities. The presence of the isocyanatoethyl group at the 3-position and a chlorine substituent at the 2-position introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration in research and development.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The isocyanatoethyl group in this compound has shown promise as a bioisostere, enabling the modulation of pharmacokinetic properties such as solubility and permeability. Additionally, the chlorine substituent at the 2-position enhances the molecule's ability to participate in hydrogen bonding, which is critical for interactions with biological targets.

In terms of synthesis, 2-chloro-3-(1-isocyanatoethyl)quinoline can be prepared via a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have demonstrated that the introduction of the isocyanatoethyl group can be achieved through efficient palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction. These methods not only provide high yields but also allow for precise control over the regiochemistry of the product.

The application of 2-chloro-3-(1-isocyanatoethyl)quinoline extends beyond pharmaceuticals. Its structural features make it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings. The isocyanatoethyl group can serve as a reactive site for polymerization, enabling the creation of materials with tailored mechanical and thermal properties.

From an environmental standpoint, researchers have been investigating the biodegradation pathways of quinoline derivatives like 2-chloro-3-(1-isocyanatoethyl)quinoline to assess their potential impact on ecosystems. Studies suggest that under specific microbial conditions, this compound can undergo aerobic degradation, reducing its persistence in natural environments.

In conclusion, 2-chloro-3-(1-isocyanatoethyl)quinoline is a multifaceted compound with diverse applications across various fields. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in both academic research and industrial development.